(Z)-N-(3-ethyl-4-methoxy-7-methylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-sulfonamide
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Description
(Z)-N-(3-ethyl-4-methoxy-7-methylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C15H16N2O3S3 and its molecular weight is 368.48. The purity is usually 95%.
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Scientific Research Applications
Anticancer Potential
A series of thiophene derivatives, including the compound , have been investigated for their potential anticancer activity. One study found that these compounds showed significant cytotoxic activities against human breast cancer cell lines, with some derivatives showing higher activity than the standard drug doxorubicin (Ghorab, Bashandy, & Alsaid, 2014).
Synthesis and Antimicrobial Activity
Another research focus has been the synthesis of new compounds with this structure and evaluating their antimicrobial properties. A study detailed the synthesis of Co(II) complexes of similar compounds and reported their in vitro cytotoxicity against human breast cancer cells (Vellaiswamy & Ramaswamy, 2017).
Antimicrobial and Antiproliferative Agents
Further research has been conducted on N-ethyl-N-methylbenzenesulfonamide derivatives for their antimicrobial and antiproliferative effects. These studies have shown that such compounds can have significant cytotoxic activity against various human cell lines, including lung and liver carcinoma (Abd El-Gilil, 2019).
Enzyme Inhibition
Additionally, research into enzyme inhibition properties of similar sulfonamide derivatives has been explored. One study synthesized a series of benzene-1-sulfonamides and evaluated their inhibitory activity against carbonic anhydrase enzymes, finding some derivatives showed peculiar activity profiles (Meleddu et al., 2015).
Properties
IUPAC Name |
(NZ)-N-(3-ethyl-4-methoxy-7-methyl-1,3-benzothiazol-2-ylidene)thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3S3/c1-4-17-13-11(20-3)8-7-10(2)14(13)22-15(17)16-23(18,19)12-6-5-9-21-12/h5-9H,4H2,1-3H3/b16-15- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDOOFBVNFQZHCH-NXVVXOECSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=CC(=C2SC1=NS(=O)(=O)C3=CC=CS3)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN\1C2=C(C=CC(=C2S/C1=N\S(=O)(=O)C3=CC=CS3)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.